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Compound of Interest

Compound Name:
3,4-Difluoro-2-methoxybenzoic

acid

Cat. No.: B1358901 Get Quote

CAS Number: 875664-52-1

This technical guide provides a comprehensive overview of 3,4-Difluoro-2-methoxybenzoic
acid, a key intermediate in the fields of pharmaceutical and agrochemical research. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its properties, synthesis, and applications.

Chemical Identity and Physicochemical Properties
3,4-Difluoro-2-methoxybenzoic acid is a fluorinated aromatic carboxylic acid. The presence

of fluorine atoms and a methoxy group on the benzoic acid scaffold makes it a valuable and

versatile building block in organic synthesis.[1]

Table 1: Physicochemical and Identification Data
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Property Value Reference(s)

IUPAC Name
3,4-Difluoro-2-
methoxybenzoic acid

[2]

CAS Number 875664-52-1 [1]

Molecular Formula C₈H₆F₂O₃ [1][3]

Molecular Weight 188.13 g/mol [1][4]

Appearance White to off-white solid [1]

Melting Point 137-139 °C [1]

Density 1.399 g/cm³ [1]

MDL Number MFCD03428593 [1][4]

InChI Key
BGBIVLWLYHILBQ-

UHFFFAOYSA-N
[3][5]

| SMILES | COC1=C(C=CC(F)=C1F)C(O)=O |[4] |

Applications in Research and Development
The unique substitution pattern of 3,4-Difluoro-2-methoxybenzoic acid makes it a crucial

intermediate for creating molecules with specific biological activities.[1]

Pharmaceutical Industry: It is extensively used in drug discovery and medicinal chemistry for

the synthesis of Active Pharmaceutical Ingredients (APIs).[1] The fluorine atoms can

enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.

Agrochemical Research: This compound serves as a building block for designing new

herbicides and pesticides, where its chemical properties can improve efficacy and selectivity.

[1][6]

Material Science: It is also explored in the development of advanced polymers and coatings.

[1]
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Logical Flow of Applications
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Caption: Applications of 3,4-Difluoro-2-methoxybenzoic acid.

Synthesis and Reactivity
While specific, detailed industrial synthesis protocols for 3,4-Difluoro-2-methoxybenzoic acid
are often proprietary, a plausible synthetic pathway can be constructed based on established

organic chemistry reactions. A common approach involves the functionalization of a fluorinated

benzene derivative.
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General Synthetic Workflow

Synthesis Pathway

Fluorinated Precursor
(e.g., Trifluoronitrobenzene)

Methoxylation

Reduction of Nitro Group

Functional Group
Interconversion (e.g., Diazotization)

Carboxylation

Final Product:
3,4-Difluoro-2-methoxybenzoic acid
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Spectroscopic Analysis Workflow

Sample Preparation
(Dissolve in Deuterated Solvent)

NMR Spectroscopy
(¹H, ¹³C)

IR Spectroscopy
(ATR or KBr pellet)

Mass Spectrometry
(e.g., EI-MS)

Structure Confirmation
& Purity Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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